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Compound of Interest

Compound Name: Halauxifen

Cat. No.: B1672591

Essential Safety and Handling Guide for
Halauxifen

This guide provides immediate and essential safety, handling, and disposal information for
laboratory professionals working with Halauxifen. The following procedures are designed to
ensure a safe laboratory environment and minimize exposure risks.

Understanding the Hazards

Halauxifen-methyl, the active ingredient in many commercial herbicides, presents low acute
toxicity through oral and dermal routes in its technical grade form.[1] It is generally non-irritating
to the eyes and skin and is not known to cause allergic skin reactions.[1] However, end-use
products containing Halauxifen-methyl may range from minimally to moderately irritating to the
skin and eyes and could cause allergic skin reactions.[1] One safety data sheet classifies
Halauxifen-methyl as a substance that causes skin irritation (Category 2), serious eye irritation
(Category 2), and may cause an allergic skin reaction (Category 1).[2] It is also classified as
toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure during the handling of
Halauxifen. The required level of protection can vary based on the specific formulation, the
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task being performed (e.g., mixing, application, or handling concentrates), and the potential for

splashing or aerosol generation.

Core PPE Requirements:

PPE Item Specification Rationale
] ] To prevent dermal absorption,
Chemical-resistant gloves o )
Gloves o which is a primary route of
(e.g., Nitrile rubber)
exposure.
Long-sleeved shirt and long
pants, or a lab coat. For
] handling concentrates or large To protect skin from accidental
Body Covering

quantities, impervious clothing
or chemical-resistant coveralls

are recommended.

splashes and spills.

Eye Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH standards. A face
shield should be worn over
goggles when there is a

significant risk of splashing.

To protect eyes from irritation

and serious injury.

Footwear

Closed-toe shoes. Chemical-
resistant boots should be worn
when handling large quantities

or during spill cleanup.

To protect feet from spills.

Respiratory Protection

Generally not required with
adequate ventilation. If dust or
aerosols may be generated
and engineering controls are
insufficient, a respirator may

be necessary.

To prevent inhalation of

airborne particles or mists.

Always consult the specific Safety Data Sheet (SDS) for the product you are using for detailed

PPE requirements.
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Safe Handling and Operational Plan

A systematic approach to handling Halauxifen is essential for laboratory safety.
Preparation:

o Consult the SDS: Before beginning any work, thoroughly read and understand the Safety
Data Sheet for Halauxifen-methyl.

» Designated Area: Conduct all work with Halauxifen in a well-ventilated area, preferably
within a certified chemical fume hood.

e Assemble PPE: Put on all required personal protective equipment before handling the
chemical.

» Prepare for Spills: Ensure a chemical spill kit is readily accessible.
Handling and Use:

+ Avoid Contact: Take care to avoid contact with skin and eyes and prevent inhalation of any
dust or mists.

e Portioning: When weighing or measuring, do so carefully to avoid generating dust or
splashes.

o Storage: Store Halauxifen in a cool, dry, and well-ventilated place, away from incompatible
materials. Keep containers tightly closed.

After Handling:

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.

o PPE Removal: Remove PPE carefully to avoid cross-contamination. Wash reusable PPE
after each use and discard disposable items.

e Clean Work Area: Clean and decontaminate the work surface.
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Emergency Procedures

Spill Response:

Evacuate the immediate area if the spill is large or in a poorly ventilated space.
Wear appropriate PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

Do not allow the spilled material to enter drains or waterways.
Clean the spill area with a suitable decontamination solution.
First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing Halauxifen must be treated as hazardous waste.

o Chemical Waste: Dispose of unused Halauxifen and contaminated materials in clearly
labeled, sealed containers.
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» Containers: Do not reuse empty containers. Rinse containers thoroughly before disposal.

Add the rinsate to the spray tank or dispose of it as hazardous waste. Puncture and crush

the empty container before disposing of it in an approved waste management facility.

o Contaminated PPE: Dispose of contaminated disposable PPE (e.g., gloves) as hazardous

waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data

Property

Value

Chemical Name

Halauxifen-methyl

CAS Number 943831-98-9
Molecular Formula C14H11CI2FN203
Molecular Weight 345.15 g/mol

Hazard Classifications

Skin Irritation (Cat. 2), Eye Irritation (Cat. 2),
Skin Sensitisation (Cat. 1), Hazardous to the

Aquatic Environment (Chronic, Cat. 2)

Soil Half-life (Aerobic)

Halauxifen-methyl: 1.1-5.3 days; XDE-729 acid
(degradate): 2-42 days

Workflow for Handling Halauxifen
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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